1-(4-benzoylphenoxy)-3-[4-(2-methylphenyl)piperazin-1-yl]propan-2-ol

Specification

• CAS No.: 825607-19-0
• Molecular Formula: C27H30N2O3
• Molecular Weight: 430.5g/mol
• IUPAC Name: [4-[2-hydroxy-3-[4-(2-methylphenyl)piperazin-1-yl]propoxy]phenyl]-phenylmethanone
• Standard InChI: InChI=1S/C27H30N2O3/c1-21-7-5-6-10-26(21)29-17-15-28(16-18-29)19-24(30)20-32-25-13-11-23(12-14-25)27(31)22-8-3-2-4-9-22/h2-14,24,30H,15-20H2,1H3
• Standard InChI Key: MVWWYUZPHVDEHS-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2CCN(CC2)CC(COC3=CC=C(C=C3)C(=O)C4=CC=CC=C4)O
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)CC(COC3=CC=C(C=C3)C(=O)C4=CC=CC=C4)O

Introduction

Chemical Identity and Structure

1-(4-benzoylphenoxy)-3-[4-(2-methylphenyl)piperazin-1-yl]propan-2-ol is a complex organic compound characterized by a distinctive chemical framework that combines multiple functional groups. The precise arrangement of these groups contributes to its potential pharmacological properties and receptor binding capabilities. This section details the fundamental chemical characteristics of the compound.

Basic Chemical Properties

The compound presents well-defined chemical properties that position it within a class of molecules with potential neuropharmacological applications. Its structure contains several key functional groups that likely contribute to its biological activity profile.

Property	Value
CAS Number	825607-19-0
Molecular Formula	C27H30N2O3
Molecular Weight	430.5 g/mol
Physical State	Solid
Research Classification	For research use only

The chemical structure of 1-(4-benzoylphenoxy)-3-[4-(2-methylphenyl)piperazin-1-yl]propan-2-ol contains several important functional groups, including a benzoyl group, a piperazine ring, and hydroxyl functionality, all connected through a specific arrangement that contributes to its unique biological profile. The 2-methylphenyl substituent on the piperazine ring is particularly noteworthy, as it likely influences the compound's receptor binding characteristics.

Structural Features and Significance

The compound exhibits a complex molecular architecture that contributes to its biological properties. The piperazine ring system represents a critical structural component found in numerous psychoactive agents and neurotransmitter modulators. This heterocyclic structure often confers specific receptor-binding properties in similar compounds.

The presence of both the 4-benzoylphenoxy group and the 2-methylphenyl substituent creates a unique spatial arrangement that likely facilitates specific molecular interactions within biological systems. The hydroxyl group at the propan-2-ol position may serve as a hydrogen bond donor or acceptor in receptor binding, further enhancing the compound's pharmacological potential.

Biological Activity Profile

The biological activity of 1-(4-benzoylphenoxy)-3-[4-(2-methylphenyl)piperazin-1-yl]propan-2-ol centers primarily around its interactions with neurotransmitter systems. Preliminary research suggests multiple potential therapeutic applications based on its unique binding characteristics and pharmacological effects.

Neurotransmitter Modulation

Preliminary studies indicate that 1-(4-benzoylphenoxy)-3-[4-(2-methylphenyl)piperazin-1-yl]propan-2-ol exhibits significant activity in modulating neurotransmitter systems. This property is particularly significant in the context of compounds designed to address neurological and psychiatric conditions. The compound's ability to interact with specific neurotransmitter receptors suggests potential applications in treating conditions characterized by neurotransmitter imbalances.

The piperazine ring structure, a key component of this compound, is commonly associated with compounds that demonstrate antidepressant, anxiolytic, or antipsychotic properties. This structural element often confers affinity for serotonergic, dopaminergic, or adrenergic receptors, which are crucial targets in treating mood disorders, anxiety, and schizophrenia.

Receptor Binding Properties

Interaction studies focusing on 1-(4-benzoylphenoxy)-3-[4-(2-methylphenyl)piperazin-1-yl]propan-2-ol have primarily examined its binding affinity to various receptors involved in neurotransmission. These studies provide critical insights into the compound's mechanism of action and potential therapeutic applications.

Early findings suggest that the compound may exhibit selective binding properties, which could translate to more targeted therapeutic effects with potentially fewer side effects compared to less selective agents. This selectivity represents a significant advantage in drug development, as it can minimize undesired interactions with other receptor systems.

Research Findings and Development Status

Current research on 1-(4-benzoylphenoxy)-3-[4-(2-methylphenyl)piperazin-1-yl]propan-2-ol remains in the preliminary stages, with ongoing investigations aimed at elucidating its full pharmacological profile and potential therapeutic applications.

Preliminary Studies and Observations

Preliminary studies have focused on characterizing the basic pharmacological properties of 1-(4-benzoylphenoxy)-3-[4-(2-methylphenyl)piperazin-1-yl]propan-2-ol. Initial findings suggest that the compound exhibits promising biological activity, particularly in the context of neurotransmitter modulation. These early results have generated interest in further research to explore its potential applications in neuropsychiatric treatments.

The compound's structural characteristics, particularly the presence of both the benzoyl group and the piperazine ring, allow for diverse interactions within biological systems. This structural diversity potentially enhances its efficacy and selectivity as a therapeutic agent. The specific arrangement of these functional groups likely contributes to the compound's interaction with target receptors.

Comparative Analysis with Similar Compounds

Understanding 1-(4-benzoylphenoxy)-3-[4-(2-methylphenyl)piperazin-1-yl]propan-2-ol in the context of structurally related compounds provides valuable insights into its potential properties and applications. Several compounds with similar structural elements have been synthesized and studied for their pharmacological properties.

For instance, compounds such as {4-[2-Hydroxy-3-(4-o-tolyl-piperazine-1-yl)-propoxy]-phenyl}-phenyl-methanone (compound 18) share structural similarities, including the o-tolyl-piperazine group and phenyl-phenyl-methanone moiety. These structural similarities suggest that findings from research on these related compounds might offer insights into the potential properties of 1-(4-benzoylphenoxy)-3-[4-(2-methylphenyl)piperazin-1-yl]propan-2-ol.

Another related compound, (4-{3-[4-(2,3-Xylyl)-piperazine-1-yl]-2-hydroxy-propoxy}-phenyl)-phenyl-methanone, also features similar structural elements, including the piperazine ring and phenoxy linkage. The activity profiles of these compounds may offer predictive value regarding the potential effects of our target compound.

Synthesis and Characterization Methods

Understanding the synthesis pathways and characterization methods for 1-(4-benzoylphenoxy)-3-[4-(2-methylphenyl)piperazin-1-yl]propan-2-ol is essential for research advancement and potential development.

Analytical Characterization

Comprehensive characterization of 1-(4-benzoylphenoxy)-3-[4-(2-methylphenyl)piperazin-1-yl]propan-2-ol would typically involve multiple analytical techniques to confirm its structure and purity. These techniques include:

Analytical Method	Information Provided
NMR Spectroscopy	Structural confirmation, proton and carbon assignments
Mass Spectrometry	Molecular weight confirmation, fragmentation pattern
Elemental Analysis	Empirical formula verification
HPLC	Purity assessment, chromatographic profile
X-ray Crystallography	Three-dimensional structural confirmation (if crystalline)
IR Spectroscopy	Functional group identification

These characterization methods collectively provide comprehensive verification of the compound's identity, structure, and purity, which are essential for accurate biological activity assessments and structure-activity relationship studies.

Future Research Directions

Current research on 1-(4-benzoylphenoxy)-3-[4-(2-methylphenyl)piperazin-1-yl]propan-2-ol represents the early stages of understanding its full potential. Several promising research directions warrant further investigation.

Structure-Activity Relationship Studies

Comprehensive structure-activity relationship (SAR) studies would provide valuable insights into how structural modifications might influence the biological activity of 1-(4-benzoylphenoxy)-3-[4-(2-methylphenyl)piperazin-1-yl]propan-2-ol. Such investigations could involve systematic modifications of the benzoyl group, piperazine substituents, or the propan-2-ol moiety to optimize activity and selectivity.

The development of a series of analogs with targeted modifications would enable researchers to identify which structural elements are critical for biological activity and which can be modified to enhance properties such as selectivity, potency, or pharmacokinetic characteristics. This approach has been productive with similar compounds featuring piperazine rings and could yield valuable insights for our target compound.

Advanced Pharmacological Profiling

More detailed pharmacological profiling of 1-(4-benzoylphenoxy)-3-[4-(2-methylphenyl)piperazin-1-yl]propan-2-ol is needed to fully characterize its activity. This would include comprehensive receptor binding assays, functional studies, and investigations into its effects on specific neurotransmitter systems.

Additionally, preclinical studies examining the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) characteristics, would be essential for assessing its potential as a therapeutic candidate. Understanding these properties is crucial for determining appropriate dosing strategies and identifying potential drug-drug interactions.